7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-(2-fluorobenzyl)quinazoline-2,4(1H,3H)-dione

• Molecular Formula: C25H19FN4O3
• Molecular Weight: 442.4 g/mol
• IUPAC Name: 7-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-3-[(2-fluorophenyl)methyl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C25H19FN4O3/c1-2-15-7-9-16(10-8-15)22-28-23(33-29-22)17-11-12-19-21(13-17)27-25(32)30(24(19)31)14-18-5-3-4-6-20(18)26/h3-13H,2,14H2,1H3,(H,27,32)
• InChI Key: MXYNINYZDCUMBR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NOC(=N2)C3=CC4=C(C=C3)C(=O)N(C(=O)N4)CC5=CC=CC=C5F

Description

7-(3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-(2-fluorobenzyl)quinazoline-2,4(1H,3H)-dione is a heterocyclic compound featuring a quinazoline-2,4-dione core substituted with a 1,2,4-oxadiazole ring at the 7-position and a 2-fluorobenzyl group at the 3-position. The 1,2,4-oxadiazole moiety is known for enhancing metabolic stability and bioactivity in medicinal and agrochemical contexts , while the fluorinated benzyl group may influence lipophilicity and target binding.

Biological Activity

The compound 7-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-3-(2-fluorobenzyl)quinazoline-2,4(1H,3H)-dione represents a novel class of quinazoline derivatives that have garnered attention for their potential biological activities. This article reviews the biological activity of this compound, focusing on its antiviral properties, anti-inflammatory effects, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound is characterized by a quinazoline core substituted with an oxadiazole ring and a fluorobenzyl group. The molecular formula is $C_{19}H_{18}FN_3O_3$, and it has a molecular weight of approximately 357.37 g/mol. Its structural complexity contributes to its diverse biological activities.

Antiviral Activity

Recent studies have highlighted the antiviral potential of quinazoline derivatives. For instance, compounds related to the quinazoline family have shown significant inhibitory effects against various viruses, including vaccinia and adenovirus.

Case Study: Antiviral Efficacy

A study evaluated a series of quinazoline derivatives for their antiviral activity using high-throughput screening assays. The results indicated that certain analogs exhibited potent inhibitory activity against vaccinia virus with an EC50 value as low as 1.7 µM, significantly outperforming standard antiviral drugs such as Cidofovir (EC50 = 25 µM) . The structure-activity relationships (SARs) revealed that modifications on the aryl groups could enhance or diminish antiviral efficacy.

Compound	Virus Type	EC50 (µM)	Reference
24b11	Vaccinia	1.7
24b13	Adenovirus	6.2

Anti-inflammatory Activity

In addition to its antiviral properties, the compound has been investigated for its anti-inflammatory effects. Quinazoline derivatives have been shown to inhibit cytokine release and reduce inflammation in various models.

One study demonstrated that specific quinazoline derivatives could inhibit nitric oxide (NO) synthesis and interleukin-6 (IL-6) secretion in murine macrophages. This suggests a potential mechanism for alleviating inflammation-related conditions such as acute lung injury .

Therapeutic Applications

Given its biological activities, the compound could serve as a lead in drug development for treating viral infections and inflammatory diseases. The promising results from preliminary studies warrant further investigation into its pharmacological properties and mechanisms of action.

Comparison with Similar Compounds

Research Implications and Gaps

Key research priorities include:

• Synthesis Optimization : Leveraging methods from (e.g., formaldehyde-mediated coupling) for functionalization.
• Activity Screening: Testing against fungal/bacterial targets, given the efficacy of related quinazolinones and triazoles .
• Crystallographic Studies : Building on to elucidate binding modes and stability .